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Compound of Interest

Compound Name: 4-Iodo-3-(trifluoromethyl)aniline

Cat. No.: B136652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties, experimental protocols, and potential biological significance of 4-Iodo-3-
(trifluoromethyl)aniline. This information is intended to support research and development

efforts in medicinal chemistry, materials science, and related disciplines.

Core Physicochemical Data
4-Iodo-3-(trifluoromethyl)aniline is a substituted aniline derivative with the chemical formula

C₇H₅F₃IN. As an isomer of 3-Iodo-4-(trifluoromethyl)aniline, it shares the same molecular

weight.[1] Key quantitative data for this compound are summarized in the table below.
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Property Value Reference

Molecular Formula C₇H₅F₃IN [1]

Molecular Weight 287.02 g/mol [1]

CAS Number
Not directly available; Isomer:

1261622-18-7
[1]

Purity Typically ≥98% [1]

Topological Polar Surface Area

(TPSA)
26.02 Å² [1]

LogP 2.8922 [1]

Hydrogen Bond Acceptors 1 [1]

Hydrogen Bond Donors 1 [1]

Rotatable Bonds 0 [1]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 4-Iodo-3-
(trifluoromethyl)aniline are crucial for its application in research. The following sections

outline generalized procedures based on common organic chemistry techniques.

Synthesis of Trifluoromethylated Anilines
The introduction of a trifluoromethyl group to an aniline ring is a common strategy in the

development of pharmaceuticals and agrochemicals.[2] While a specific protocol for 4-Iodo-3-
(trifluoromethyl)aniline is not readily available in the provided search results, a general

approach can be inferred. The synthesis of related compounds, such as 4-

(Trifluoromethyl)aniline, involves the reduction of the corresponding nitro compound.[3]

A plausible synthetic route for 4-Iodo-3-(trifluoromethyl)aniline could involve a multi-step

process starting from a commercially available substituted benzene. The workflow for a

hypothetical synthesis is depicted below.
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Caption: Hypothetical synthetic workflow for 4-Iodo-3-(trifluoromethyl)aniline.

Analytical Methods
Standard analytical techniques are employed to confirm the identity and purity of 4-Iodo-3-
(trifluoromethyl)aniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the chemical structure. For related trifluoromethyl anilines, characteristic shifts in the NMR

spectra are observed.

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern, confirming the molecular formula.

High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the

synthesized compound.

The general workflow for the analysis of a synthesized organic compound is illustrated below.
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Caption: General analytical workflow for compound characterization.

Potential Biological Significance and Applications
The incorporation of trifluoromethyl groups into organic molecules is a well-established strategy

in drug discovery to enhance metabolic stability and bioavailability.[4] While specific biological

activities for 4-Iodo-3-(trifluoromethyl)aniline are not extensively documented, related

compounds have shown interesting pharmacological properties.

For instance, 2-iodo-4-trifluoromethylaniline (ITFMA) has demonstrated significant antibacterial

and antibiofilm properties against Vibrio species, which are common causes of foodborne

illnesses.[4] This suggests that halogenated trifluoromethyl anilines could be a promising class
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of compounds for the development of new antimicrobial agents. The potential mechanism of

action could involve the disruption of bacterial cell membranes.[4]

The logical relationship for exploring the potential of 4-Iodo-3-(trifluoromethyl)aniline as an

antimicrobial agent is outlined in the following diagram.

Hypothesis:
4-Iodo-3-(trifluoromethyl)aniline
possesses antimicrobial activity

In vitro Screening
(e.g., MIC, MBC assays)

Mechanism of Action Studies
(e.g., membrane integrity assays)

If active

Toxicity Assays
(e.g., in cell lines or model organisms)

Lead Compound Identification

If low toxicity

Further Drug Development
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Caption: Drug discovery workflow for antimicrobial screening.

In conclusion, 4-Iodo-3-(trifluoromethyl)aniline represents a chemical entity with potential for

further investigation in various scientific fields, particularly in the development of novel
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therapeutic agents. Its structural similarity to compounds with known biological activity warrants

further exploration of its properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. Trifluoromethylation - Wikipedia [en.wikipedia.org]

3. 4-(Trifluoromethyl)aniline - Wikipedia [en.wikipedia.org]

4. mdpi.com [mdpi.com]

To cite this document: BenchChem. [In-Depth Technical Guide: 4-Iodo-3-
(trifluoromethyl)aniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136652#4-iodo-3-trifluoromethyl-aniline-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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